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Introduction

(S)-Veludacigib (also known as BAY 2965501) is a potent and selective inhibitor of
Diacylglycerol Kinase Zeta (DGKJ{), an enzyme that acts as a critical negative regulator of
immune cell function. By inhibiting DGK(, (S)-Veludacigib enhances the anti-tumor activity of T
cells and Natural Killer (NK) cells, making it a promising candidate for cancer immunotherapy.
High-content screening (HCS) provides a powerful platform to investigate the pleiotropic effects
of (S)-Veludacigib on immune cell activation, cytotoxicity, and proliferation in a multiplexed and
physiologically relevant manner.

These application notes provide detailed protocols for utilizing high-content screening to
characterize the immunomodulatory activity of (S)-Veludacigib.

Mechanism of Action

(S)-Veludacigib targets DGK{, a key enzyme in the diacylglycerol (DAG) signaling pathway. In
immune cells, T-cell receptor (TCR) or activating receptor engagement triggers the production
of DAG, a critical second messenger. DGK{ phosphorylates DAG to phosphatidic acid (PA),
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thereby terminating DAG-mediated signaling. By inhibiting DGK{, (S)-Veludacigib sustains
DAG signaling, leading to enhanced activation of downstream pathways, including the Ras-

ERK pathway, which promotes immune cell activation, cytokine production, and cytotoxic
effector functions.
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Caption: (S)-Veludacigib inhibits DGK(, increasing DAG levels and promoting T-cell activation.
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Quantitative Data Summary

The following tables summarize the known quantitative data for (S)-Veludacigib (BAY

2965501).
Target Species Assay Type IC50 (nM) Reference
Biochemical
DGKC Human 27
Assay
Biochemical
DGKC Mouse 35
Assay
. Cancer . IC50/EC50
Cell Line Assay Type Endpoint Reference
Type (nM)
Tumor
Testicular In vivo tumor Dose-
F9 Growth [2]
Teratoma growth - dependent
Inhibition
T-cell Dose-
) Tumor Cell
Colo800 Melanoma mediated Kill dependent [1]
illin
cytotoxicity J enhancement
Phase |
. . Safety,
] ) Clinical Trial N )
Various Solid Tumors Tolerability, Ongoing [3]
(NCTO056141
PK/PD
02)

High-Content Screening Protocols
Protocol 1: T-Cell Activation and Proliferation Assay

This protocol describes a high-content screening assay to quantify the effect of (S)-

Veludacigib on T-cell activation and proliferation.
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Caption: Workflow for HCS-based T-cell activation and proliferation assay.
Materials:

e Human Peripheral Blood Mononuclear Cells (PBMCs)

e RosetteSep™ Human T Cell Enrichment Cocktail (or similar)

e RPMI-1640 medium with 10% FBS, Penicillin/Streptomycin, and IL-2

e CellTrace™ CFSE Cell Proliferation Kit (or similar proliferation dye)

e Anti-human CD3 and anti-human CD28 antibodies (functional grade)

e (S)-Veludacigib

e Antibodies for HCS: Anti-CD25-AF647, Anti-CD69-AF488 (or other suitable fluorophores)
e Hoechst 33342

o 384-well black, clear-bottom imaging plates

Methodology:

« Isolate T-Cells: Isolate PBMCs from healthy donor blood using Ficoll-Paque density gradient
centrifugation. Enrich for T-cells using a negative selection kit.

» Label with Proliferation Dye: Resuspend enriched T-cells at 1x1076 cells/mL in pre-warmed
PBS. Add CFSE to a final concentration of 1-5 uM and incubate for 10 minutes at 37°C.
Quench the staining by adding 5 volumes of complete RPMI medium. Wash the cells twice.
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o Plate Cells: Resuspend the CFSE-labeled T-cells in complete RPMI medium and plate
2x1074 cells per well in a 384-well imaging plate.

o Compound Addition: Prepare a serial dilution of (S)-Veludacigib in complete RPMI medium.
Add the compound to the wells to achieve the desired final concentrations. Include a DMSO
vehicle control.

o T-Cell Stimulation: Add a pre-determined optimal concentration of anti-CD3 and anti-CD28
antibodies to stimulate the T-cells.

 Incubation: Incubate the plate for 72-96 hours at 37°C in a 5% CO2 incubator.

 Staining for Imaging: Add a cocktail of fluorescently conjugated antibodies against CD25 and
CD69, along with Hoechst 33342 for nuclear staining, directly to the wells. Incubate for 30-60
minutes at 37°C.

» Image Acquisition: Acquire images using a high-content imaging system. Use channels
appropriate for Hoechst (nuclei), CFSE (proliferation), and the activation markers.

» Image Analysis: Use HCS analysis software to:
o Identify and count nuclei (Hoechst channel) to determine cell number.

o Measure the mean fluorescence intensity of CFSE in each cell to determine the
proliferation index.

o Measure the mean fluorescence intensity of the activation markers (CD25, CD69) on a
per-cell basis.

Protocol 2: NK Cell-Mediated Cytotoxicity Assay

This protocol outlines a high-content screening assay to measure the enhancement of NK cell-
mediated cytotoxicity against tumor cells by (S)-Veludacigib.
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Caption: Workflow for HCS-based NK cell-mediated cytotoxicity assay.

Materials:

Target cancer cell line (e.g., K562, a classic NK cell target) stably expressing a nuclear-
localized fluorescent protein (e.g., NucLight Red™ Lentivirus)

o Human NK cells (either primary NK cells isolated from PBMCs or an NK cell line like NK-92)
e RPMI-1640 medium with 10% FBS and Penicillin/Streptomycin

e (S)-Veludacigib

o CellEvent™ Caspase-3/7 Green Detection Reagent (or similar apoptosis/necrosis dye)

» Hoechst 33342

o 384-well black, clear-bottom imaging plates

Methodology:

» Plate Target Cells: Seed the fluorescently labeled target cancer cells in a 384-well imaging
plate at a density that will result in a sub-confluent monolayer after overnight incubation (e.g.,
2,000-5,000 cells/well).

o Prepare NK Cells: Isolate primary NK cells from PBMCs or culture the NK-92 cell line
according to standard protocols.

o Compound Treatment: In a separate plate, treat the NK cells with a serial dilution of (S)-
Veludacigib for 2-4 hours prior to co-culture.

e Co-culture: Add the pre-treated NK cells to the wells containing the target cells at an
appropriate effector-to-target (E:T) ratio (e.g., 5:1, 10:1).

o Add Cytotoxicity Reagent: Immediately after adding the NK cells, add the Caspase-3/7
Green reagent and Hoechst 33342 to the co-culture.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b11930853/docs?utm_src=pdf-body-img#high-content-screening-with-s-veludacigib-application-notes-and-protocols
https://www.benchchem.com/product/b11930853/docs?utm_src=pdf-body#high-content-screening-with-s-veludacigib-application-notes-and-protocols
https://www.benchchem.com/product/b11930853/docs?utm_src=pdf-body#high-content-screening-with-s-veludacigib-application-notes-and-protocols
https://www.benchchem.com/product/b11930853/docs?utm_src=pdf-body#high-content-screening-with-s-veludacigib-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11930853?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Image Acquisition: Place the plate in a high-content imaging system equipped with an
environmental chamber (37°C, 5% CO2). Acquire images every 1-2 hours for up to 24 hours.
Use channels for the nuclear label of the target cells, the cytotoxicity dye, and Hoechst.

» Image Analysis: Use HCS analysis software to:
o Identify and count the total number of target cells using their nuclear fluorescent label.

o Identify and count the number of dead/apoptotic target cells that are positive for the
Caspase-3/7 Green signal.

o Calculate the percentage of cytotoxicity at each time point and for each concentration of
(S)-Veludacigib.

Conclusion

High-content screening offers a robust and scalable methodology to dissect the multifaceted
immunomodulatory effects of (S)-Veludacigib. The protocols outlined here provide a
framework for quantifying the impact of this DGK( inhibitor on key immune cell functions,
thereby facilitating a deeper understanding of its mechanism of action and supporting its further
development as a novel cancer immunotherapy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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